Cas no 1114850-61-1 (4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione)
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- [4-(4-ethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone
- 4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
- STL095288
- (4-(4-ethylphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(4-methoxyphenyl)methanone
- [4-(4-ethylphenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]-(4-methoxyphenyl)methanone
- [4-(4-ethylphenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-(4-methoxyphenyl)methanone
-
- Inchi: 1S/C24H21NO4S/c1-3-17-8-12-19(13-9-17)25-16-23(24(26)18-10-14-20(29-2)15-11-18)30(27,28)22-7-5-4-6-21(22)25/h4-16H,3H2,1-2H3
- InChI Key: RWZBNSPNGGNKJX-UHFFFAOYSA-N
- SMILES: S1(C(C(C2C=CC(=CC=2)OC)=O)=CN(C2C=CC(CC)=CC=2)C2C=CC=CC1=2)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 740
- XLogP3: 4.9
- Topological Polar Surface Area: 72.1
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-6885-2μmol |
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114850-61-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6885-5μmol |
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114850-61-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6885-10μmol |
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114850-61-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6885-20μmol |
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114850-61-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6885-1mg |
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114850-61-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6885-2mg |
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114850-61-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6885-3mg |
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114850-61-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6885-4mg |
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114850-61-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6885-5mg |
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114850-61-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6885-10mg |
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114850-61-1 | 10mg |
$79.0 | 2023-09-10 |
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
Recent Advances in the Study of 4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1114850-61-1)
The compound 4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1114850-61-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzothiazine derivative exhibits unique structural and pharmacological properties, making it a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential use in treating various diseases, particularly those involving inflammatory pathways and oxidative stress.
A study published in the Journal of Medicinal Chemistry (2023) detailed the optimized synthesis of 4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione, highlighting its improved yield and purity. The research team employed a multi-step synthetic route, incorporating novel catalysts to enhance efficiency. The compound's structure was confirmed using NMR spectroscopy and mass spectrometry, ensuring its integrity for subsequent biological evaluations.
In vitro and in vivo studies have demonstrated the compound's potent anti-inflammatory and antioxidant activities. A 2024 study in Biochemical Pharmacology reported that 4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione effectively inhibits the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a therapeutic agent for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
Further investigations into the compound's pharmacokinetics and toxicity profile have been conducted to assess its clinical viability. A recent preclinical study (2024) in Toxicology and Applied Pharmacology revealed favorable oral bioavailability and a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These results underscore the compound's potential for further development as a novel anti-inflammatory drug.
In addition to its anti-inflammatory properties, emerging research has explored the compound's role in neurodegenerative diseases. A 2023 study in Neuropharmacology found that 4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione exhibits neuroprotective effects by mitigating oxidative stress and reducing neuronal apoptosis in models of Alzheimer's disease. These findings open new avenues for its application in CNS disorders.
In conclusion, 4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1114850-61-1) represents a promising therapeutic candidate with multifaceted pharmacological activities. Ongoing research aims to further elucidate its mechanisms of action and optimize its formulation for clinical trials. The compound's potential in treating inflammatory and neurodegenerative diseases positions it as a valuable asset in the pharmaceutical pipeline.
1114850-61-1 (4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)